Cas no 62626-50-0 (1,2,4-Oxadiazol-5(4H)-one, 4-butyl-3-ethyl-)

• Product Name: 1,2,4-Oxadiazol-5(4H)-one, 4-butyl-3-ethyl-
• CAS No: 62626-50-0
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• CID: 437469
• PubChem ID: 12317371
• Update Time: 2025-04-19

1,2,4-Oxadiazol-5(4H)-one, 4-butyl-3-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazol-5(4H)-one, 4-butyl-3-ethyl-
• 4-butyl-3-ethyl-1,2,4-oxadiazol-5-one
• 62626-50-0
• DTXSID20487874

• Inchi： 1S/C8H14N2O2/c1-3-5-6-10-7(4-2)9-12-8(10)11/h3-6H2,1-2H3
• InChI Key： FAOVJAXKRFAZQU-UHFFFAOYSA-N
• SMILES： O1C(N(C(CC)=N1)CCCC)=O

Computed Properties

• Exact Mass: 170.10562
• Monoisotopic Mass: 170.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.9Ų

Experimental Properties

• PSA: 41.9